Cas no 2034294-39-6 (2-chloro-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}benzamide)

• Product Name: 2-chloro-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}benzamide
• CAS No: 2034294-39-6
• MF: C₁₈H₁₈ClN₃O₂
• MW: 343.807423114777
• CID: 5333051
• Update Time: 2025-10-27

2-chloro-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2-(4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-yl)ethyl)benzamide
• 2-chloro-N-[2-[4-(furan-2-yl)-3,5-dimethylpyrazol-1-yl]ethyl]benzamide
• 2-chloro-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}benzamide

• Inchi： 1S/C18H18ClN3O2/c1-12-17(16-8-5-11-24-16)13(2)22(21-12)10-9-20-18(23)14-6-3-4-7-15(14)19/h3-8,11H,9-10H2,1-2H3,(H,20,23)
• InChI Key： RHLDVKBYGLTABA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NCCN1C(C)=C(C2=CC=CO2)C(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 437
• XLogP3: 3.3
• Topological Polar Surface Area: 60.1

Additional information on 2-chloro-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}benzamide

Recent Advances in the Study of 2-chloro-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}benzamide (CAS: 2034294-39-6)

The compound 2-chloro-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}benzamide (CAS: 2034294-39-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrazole and furan moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of 2-chloro-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}benzamide, with particular emphasis on improving its pharmacokinetic properties and target specificity. Studies have demonstrated that this compound exhibits promising activity against a range of biological targets, including enzymes and receptors implicated in inflammatory and oncogenic pathways. The structural features of the molecule, such as the chloro-substituted benzamide and the furan-pyrazole hybrid, are believed to contribute to its bioactivity.

One notable study published in the Journal of Medicinal Chemistry explored the compound's inhibitory effects on specific kinases involved in cancer cell proliferation. The researchers employed a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between 2-chloro-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}benzamide and its target kinases. The results indicated a high affinity and selectivity, suggesting its potential as a kinase inhibitor for therapeutic applications.

In addition to its anticancer properties, recent investigations have also highlighted the compound's anti-inflammatory potential. A study in Bioorganic & Medicinal Chemistry Letters reported that 2-chloro-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}benzamide effectively modulates the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and interleukin-6 (IL-6). These findings position the compound as a promising candidate for the development of novel anti-inflammatory agents.

Despite these advancements, challenges remain in the clinical translation of 2-chloro-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}benzamide. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Researchers are currently exploring various derivatization strategies to enhance the compound's drug-like properties while retaining its biological efficacy.

In conclusion, 2-chloro-N-{2-4-(furan-2-yl)-3,5-dimethyl-1H-pyrazol-1-ylethyl}benzamide (CAS: 2034294-39-6) represents a versatile scaffold with significant potential in drug discovery. Its dual activity in oncology and inflammation underscores its value as a multi-target therapeutic agent. Continued research efforts are expected to yield more insights into its mechanism of action and pave the way for its development into clinically viable drugs.